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Compound of Interest

Compound Name: 6-Methylnicotinaldehyde

Cat. No.: B1311806 Get Quote

The proper disposal of 6-Methylnicotinaldehyde is crucial for maintaining laboratory safety

and ensuring environmental protection. This guide provides detailed, step-by-step procedures

for the safe handling and disposal of this compound, tailored for researchers, scientists, and

professionals in drug development. The information is compiled from available safety data for

6-Methylnicotinaldehyde and related pyridine derivatives.

Hazard and Safety Overview
6-Methylnicotinaldehyde is classified with the following hazards under the Globally

Harmonized System (GHS)[1]:

H302: Harmful if swallowed.

H319: Causes serious eye irritation.

Adherence to safety protocols is paramount. The following personal protective equipment

(PPE) should be worn when handling 6-Methylnicotinaldehyde:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or chemical goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

Quantitative Safety Data
For quick reference, key safety and physical properties are summarized in the table below.

Property Value Source

GHS Hazard Codes H302, H319 PubChem[1]

Molecular Formula C7H7NO PubChem[1]

Molecular Weight 121.14 g/mol PubChem[1]

Appearance
Colorless to light yellow or

brown clear liquid

ChemicalBook[2], Pi

Chemicals[3]

Boiling Point 95°C at 20 mmHg ChemicalBook[2]

Flash Point 88°C (190°F) - closed cup
ChemicalBook[2], Pi

Chemicals[3]

Density 1.084 g/mL at 25°C Pi Chemicals[3]

Storage
Store at 2-8°C under inert gas

(Nitrogen or Argon)

ChemicalBook[2], Pi

Chemicals[3]

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of 6-Methylnicotinaldehyde is

through an approved hazardous waste disposal program.

Step 1: Waste Collection

Collect waste 6-Methylnicotinaldehyde and any materials contaminated with it (e.g., pipette

tips, paper towels) in a designated, compatible, and leak-proof hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office[4].
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Step 2: Labeling

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

"6-Methylnicotinaldehyde"

CAS Number: 53014-84-9

Associated Hazards: "Harmful," "Irritant"

Approximate quantity of the waste.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be away from incompatible materials.

Step 4: Arrange for Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Follow all institutional procedures for documentation and collection. The GHS precautionary

statement P501 advises disposing of contents/container to an approved waste disposal

plant[1].

Spill and Decontamination Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation. If the spill is large or in a poorly ventilated area, contact your EHS office.
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Wear Appropriate PPE: Before cleaning the spill, don the required personal protective

equipment as listed above.

Absorb the Spill: Use an inert, non-combustible absorbent material such as vermiculite,

sand, or commercial sorbent pads to contain and absorb the liquid[4].

Collect Waste: Carefully collect the absorbed material and any other contaminated items into

a designated hazardous waste container[4].

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol,

ethanol), followed by a thorough wash with soap and water[4].

Dispose of Cleanup Materials: All materials used for the cleanup, including gloves and

absorbent pads, must be disposed of as hazardous waste[4].

Environmental Considerations
While specific ecotoxicity data for 6-Methylnicotinaldehyde is not readily available, related

pyridine compounds are known to be harmful to aquatic life with long-lasting effects[5].

Therefore, it is imperative to prevent this chemical from entering drains or the environment[6].

All disposal actions should be conducted with the aim of minimizing environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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